Cas no 2229498-83-1 (1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229498-83-1
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 6212950
• PubChem ID: 165836778
• Update Time: 2025-06-12

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1955736
• 1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2,2-difluorocyclopropane-1-carboxylic acid
• 2229498-83-1

• Inchi： 1S/C12H16F2N2O2/c1-6(2)16-8(4)9(7(3)15-16)11(10(17)18)5-12(11,13)14/h6H,5H2,1-4H3,(H,17,18)
• InChI Key： SISFGGMUCJZAOH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C(C)=NN(C(C)C)C=1C)F

Computed Properties

• Exact Mass: 258.11798408g/mol
• Monoisotopic Mass: 258.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229498-83-1)

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2229498-83-1, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of heterocyclic derivatives characterized by its pyrazole and difluorocyclopropane moieties, which are known for their diverse biological activities and potential therapeutic applications.

The molecular framework of 1-(propan-2-yl)-1H-pyrazol and the presence of difluorocyclopropane units contribute to its distinct chemical properties, including enhanced metabolic stability and improved binding affinity to biological targets. These features make it an attractive scaffold for the development of novel pharmaceutical agents. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation, pain management, and neurodegenerative disorders.

In the realm of drug discovery, the pyrazole core is widely recognized for its role as a pharmacophore in numerous therapeutic agents. Its ability to interact with enzymes and receptors in a highly specific manner has been leveraged to design compounds with targeted pharmacological effects. The incorporation of a dimethyl group at the 3 and 5 positions further enhances the compound's lipophilicity, facilitating better membrane penetration and cellular uptake. This modification is particularly relevant in the development of drugs that require efficient delivery to specific tissues or organs.

The propan-2-yl substituent at the 1-position of the pyrazole ring adds another layer of structural complexity, influencing both the electronic properties and steric environment of the molecule. This substitution pattern has been shown to improve solubility and bioavailability, critical factors for oral and parenteral drug formulations. Moreover, the presence of difluorocyclopropane units introduces fluorine atoms, which are well-documented for their ability to enhance metabolic stability and binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 1-(propan-2-yl)-1H-pyrazol interacts with several key enzymes and receptors implicated in inflammatory responses. The difluorocyclopropane moiety is particularly noteworthy for its ability to form hydrogen bonds and hydrophobic interactions, which are crucial for maintaining stable enzyme-substrate complexes.

The synthesis of 1-(3,5-dimethylpyrazol) derivatives has been optimized using modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have allowed for the efficient construction of complex molecular architectures while maintaining high regioselectivity and yield. The introduction of fluorine atoms into the cyclopropane ring has been achieved through halogenation reactions followed by nucleophilic substitution, providing access to a range of fluorinated analogs.

Preclinical studies have demonstrated promising results regarding the pharmacological profile of this compound. In vitro assays have shown inhibitory activity against key enzymes such as COX-2 (cyclooxygenase 2) and LOX (lipoxygenase), which are central mediators of inflammation. Additionally, animal models have revealed significant anti-inflammatory effects comparable to those observed with established therapeutics. These findings underscore the potential of this compound as a lead candidate for further development into novel anti-inflammatory drugs.

The structural versatility of pyrazol derivatives allows for extensive chemical modification, enabling researchers to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T). By systematically varying substituents on the pyrazole ring or introducing additional functional groups like carboxylic acids or amides, new analogs can be generated with tailored biological activities. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced pharmacological properties due to their ability to influence electronic distributions and steric interactions at binding sites. In particular, difluorocyclopropane units have been shown to improve binding affinities by stabilizing transition states through increased dipole moments and electron-withdrawing effects. These attributes make them valuable components in drug design strategies aimed at achieving high efficacy with minimal side effects.

As research continues to uncover new therapeutic targets and mechanisms underlying human diseases, compounds like 1-(3,5-dimethylpyrazol) will remain at the forefront of drug discovery efforts. The combination of structural features such as pyrazole heterocycles, propanyl substituents,and difluorocyclopropane units provides a robust foundation for developing innovative treatments across multiple therapeutic areas including oncology, neurology,and immunology.

The future direction for this compound involves further exploration into its mechanism(s)of action through both computational modelingand experimental validation.Such studies will not only enhance our understandingof its biological relevance but also guide efforts toward optimizingits pharmacological profilefor clinical translation.The integrationof cutting-edge technologies suchas artificial intelligenceand high-throughput screeningwill acceleratethe discovery pipelinefor novel derivativeswith improved efficacyand safety profiles.